4-Methoxybenzoic-2,3,5,6-D4 acid

• IUPAC Name: 2,3,5,6-tetradeuterio-4-methoxybenzoic acid
• InChI: InChI=1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)/i2D,3D,4D,5D
• InChI Key: ZEYHEAKUIGZSGI-QFFDRWTDSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)O
• Isomeric SMILES: [2H]C1=C(C(=C(C(=C1C(=O)O)[2H])[2H])OC)[2H]
• Molecular Formula: C8H8O3
• Molecular Weight: 156.17 g/mol

Description

Molecular Structure Analysis

The molecular formula of 4-Methoxybenzoic-2,3,5,6-D4 acid is C8H8O3. The IUPAC Standard InChI is InChI=1S/C8H8O3/c1-11-7-4-2-6 (3-5-7)8 (9)10/h2-5H,1H3, (H,9,10).

Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Methoxybenzoic-2,3,5,6-D4 acid include a molecular weight of 156.17 g/mol. It is slightly soluble in DMSO and Ethyl Acetate. More detailed thermophysical property data can be found in the NIST/TRC Web Thermo Tables.

Scientific Research Applications

Pharmaceutical Testing

4-Methoxybenzoic-2,3,5,6-D4 acid: . Reference standards are crucial for ensuring the consistency and accuracy of analytical methods used in the development and testing of pharmaceuticals.

Organic Synthesis

. Its structure allows for various chemical reactions, making it a versatile building block in organic chemistry.

Antiseptic Applications

. These agents are essential for preventing infection in medical settings and consumer products.

Electrochemical Studies

. This application is significant in the field of bioelectrochemistry.

Safety And Hazards

Safety data sheets suggest avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment and ensure adequate ventilation.